1-[(3,7-Dimethylocta-2,6-dien-1-YL)oxy]-4-ethylbenzene

• CAS No.: 39953-05-4
• Molecular Formula: C18H26O
• Molecular Weight: 258.4 g/mol
• IUPAC Name: 1-(3,7-dimethylocta-2,6-dienoxy)-4-ethylbenzene
• InChI: InChI=1S/C18H26O/c1-5-17-9-11-18(12-10-17)19-14-13-16(4)8-6-7-15(2)3/h7,9-13H,5-6,8,14H2,1-4H3
• InChI Key: QQODMMAOWZZGSL-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)OCC=C(C)CCC=C(C)C

Description

1-[(3,7-Dimethylocta-2,6-dien-1-YL)oxy]-4-ethylbenzene is a useful research compound. Its molecular formula is C18H26O and its molecular weight is 258.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

For the synthesis of the two compounds the intermediate, 1-(p-ethylphenoxy)-3,7-dimethyl-2,6-octadiene, was prepared as described by R. E. Redfern et al., Journal of Economic Entomology, 64, 374-376 (1971). The procedure is essentially as follows: The sodium salt of p-ethylphenol was refluxed with geranyl bromide (1-bromo-3,7-dimethyl-2,6-octadiene) in ethanol for several hours to form the p-ethylphenyl geranyl ether which was worked up and distilled in the usual manner; b.p. 122-124/0.06 mm Hg.